D-Mannose-6-Phosphate (sodium salt hydrate)

• Molecular Formula: C6H11O9P · 2Na [XH2O]
• Molecular Weight: 304.1
• InChI: InChI=1S/C6H13O9P.2Na.H2O/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;;;/h1,3-6,8-11H,2H2,(H2,12,13,14);;;1H2/q;2*+1;/p-2/t3-,4-,5-,6-;;;/m1.../s1
• InChI Key: AKHAALUPXATQSW-KPGAZFBQSA-L
• SMILES: O=C[C@@H](O)[C@@H](O)[C@H](O)[C@H](O)COP([O-])([O-])=O.[Na+].[Na+].O
• synonyms: M6P

Description

D-Mannose-6-phosphate (M6P) is a phosphorylated aldohexose that has diverse physiological roles. It can be used to produce glucose as an energy source, converted to mannitol to serve as an osmolyte or metabolic store, or directed to the N-glycosylation pathway. M6P is also a ligand for both cation-dependent and -independent receptors and binds, as part of an N-glycan, to mannose receptor homology domains on other proteins.

Scientific Research Applications

Structural Analysis

D-Mannose-6-phosphate (sodium salt hydrate) has been structurally analyzed in studies such as the X-ray structure of its dipotassium salt, which reveals insights into its crystal formation and molecular interactions (Jerzykiewicz, Lis, & Zuziak, 2005).

Plant Biology and Stress Tolerance

Research has shown its role in enhancing salt tolerance in plants. For example, the expression of mannose-6-phosphate reductase in Arabidopsis thaliana, a non-mannitol producer, resulted in mannitol accumulation and increased salt tolerance (Zhi-fang & Loescher, 2003).

Immunological Impact

D-Mannose suppresses macrophage IL-1β production, suggesting its potential in anti-inflammatory treatments. This suppression impacts macrophage activation and could be significant in treating inflammatory conditions (Torretta et al., 2020).

Enzymatic Synthesis

Studies have focused on the enzymatic synthesis of mannose-6-phosphate. For instance, a study on Mycobacterium phlei's glucomannokinase shows a pathway for producing mannose-6-phosphate without ATP, indicating its potential for cost-effective production (Parveen, Chen, Liu, & Tan, 2017).

Agricultural Applications

In agriculture, d-tagatose, related to d-mannose metabolism, has been found to control a range of plant diseases, especially downy mildews, indicating its use in natural fungicidal applications (Mochizuki et al., 2020).

Proteomics

In proteomics, mannose-6-phosphate has been crucial in studies like the isolation of peptides with specific post-translational modifications, significantly aiding in protein analysis and understanding protein modifications (Cui et al., 2021).

Gene Expression and Stress Response

Research indicates that mannose-6-phosphate alters gene expression in plants, contributing to enhanced stress tolerance, as observed in transgenic Arabidopsis thaliana. This change in gene expression is linked to various abiotic and biotic stress-related genes (Chan, Grumet, & Loescher, 2011).